Cas no 1352574-91-4 ((R)-2-Amino-3-(2-fluorophenyl)propan-1-ol)

• Product Name: (R)-2-Amino-3-(2-fluorophenyl)propan-1-ol
• CAS No: 1352574-91-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 4760824
• Update Time: 2026-02-26

(R)-2-Amino-3-(2-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(2-fluorophenyl)propan-1-ol
• (2R)-2-amino-3-(2-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H12FNO/c10-9-4-2-1-3-7(9)5-8(11)6-12/h1-4,8,12H,5-6,11H2/t8-/m1/s1
• InChI Key： IPENTXMCVYZOPC-MRVPVSSYSA-N
• SMILES： FC1C=CC=CC=1C[C@H](CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Additional information on (R)-2-Amino-3-(2-fluorophenyl)propan-1-ol

Latest Research Advances on (R)-2-Amino-3-(2-fluorophenyl)propan-1-ol (CAS: 1352574-91-4) in Chemical Biology and Pharmaceutical Applications

(R)-2-Amino-3-(2-fluorophenyl)propan-1-ol (CAS: 1352574-91-4) is a chiral amino alcohol derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its fluorinated phenyl group and stereospecific amino alcohol moiety, serves as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders and infectious diseases. Recent studies have explored its role in modulating neurotransmitter systems and as a building block for novel antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in designing selective dopamine D3 receptor ligands. Researchers utilized (R)-2-Amino-3-(2-fluorophenyl)propan-1-ol as a core scaffold to develop compounds with improved blood-brain barrier permeability and receptor subtype specificity. The fluorinated aromatic ring was found to enhance binding affinity through hydrophobic interactions with receptor subpockets, while the chiral center contributed to stereoselective recognition by the target protein.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 1352574-91-4 exhibited potent activity against drug-resistant Gram-positive pathogens. The compound's ability to disrupt bacterial cell wall synthesis was attributed to its structural similarity to natural substrate analogs. Importantly, the (R)-configuration showed superior activity compared to its (S)-enantiomer, highlighting the significance of chirality in biological activity.

Synthetic methodology development has also progressed significantly. A recent Nature Protocols paper (2024) detailed an asymmetric synthesis route for 1352574-91-4 with 98% enantiomeric excess using a novel biocatalytic approach. This green chemistry method addresses previous challenges in obtaining the pure (R)-enantiomer and enables scalable production for preclinical studies.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) revealed favorable ADME properties of (R)-2-Amino-3-(2-fluorophenyl)propan-1-ol derivatives, with particular emphasis on their metabolic stability in hepatic microsomes. The 2-fluorophenyl moiety was shown to reduce oxidative metabolism compared to non-fluorinated analogs, potentially extending plasma half-life in vivo.

Current challenges in the field include optimizing the compound's physicochemical properties for improved solubility and reducing potential off-target effects. Several pharmaceutical companies have included 1352574-91-4 derivatives in their pipelines, with one candidate currently in Phase I clinical trials for Parkinson's disease treatment. Future research directions may explore its application in PET tracer development and as a scaffold for allosteric modulators of G protein-coupled receptors.